N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-2-phenoxyacetamide

• Molecular Formula: C20H19N5O2S
• Molecular Weight: 393.5 g/mol
• IUPAC Name: N-[5-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C20H19N5O2S/c1-3-17-22-23-20-25(17)24-19(28-20)14-10-9-13(2)16(11-14)21-18(26)12-27-15-7-5-4-6-8-15/h4-11H,3,12H2,1-2H3,(H,21,26)
• InChI Key: IWUHKUNUUGQWHQ-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC(=C(C=C3)C)NC(=O)COC4=CC=CC=C4

Description

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-2-phenoxyacetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a member of the triazolothiadiazole family of compounds and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-2-phenoxyacetamide is not fully understood. However, it has been reported to act as an inhibitor of various enzymes and proteins involved in disease pathways. For example, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and histone deacetylases (HDACs), a group of proteins involved in cancer progression.
Biochemical and Physiological Effects:
The compound has been reported to have various biochemical and physiological effects. It has been reported to induce apoptosis (programmed cell death) in cancer cells, inhibit the proliferation of cancer cells, and reduce inflammation. Additionally, it has been reported to have neuroprotective effects and to improve glucose metabolism in diabetic animals.

Advantages and Limitations for Lab Experiments

The advantages of using N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-2-phenoxyacetamide in lab experiments include its potential therapeutic effects against various diseases, its relatively simple synthesis method, and its ability to inhibit multiple disease pathways. However, the limitations include its limited solubility in water and its potential toxicity at higher concentrations.

Future Directions

There are several future directions for research on N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-2-phenoxyacetamide. One potential direction is to investigate its potential as a therapeutic agent for specific diseases, such as cancer and diabetes. Another direction is to explore its mechanism of action in more detail to better understand its effects on disease pathways. Additionally, further research could focus on improving the compound's solubility and reducing its potential toxicity.

Synthesis Methods

The synthesis of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-2-phenoxyacetamide has been reported in the literature using different methods. One of the most common methods involves the reaction of 2-phenoxyacetic acid with 2-amino-5-(3-ethyl-1,2,4-triazol-5-yl)thiadiazole in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS).

Scientific Research Applications

The compound has been the subject of various scientific research studies due to its potential applications in different fields. One of the most promising applications of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-2-phenoxyacetamide is in the field of medicinal chemistry. It has been reported to have potential therapeutic effects against various diseases, including cancer, diabetes, and inflammation.